Einecs 217-197-6

Specification

• CAS No.: 1772-02-7
• Molecular Formula: C18H12AsN6Na3O8S
• Molecular Weight: 572.3 g/mol
• IUPAC Name: sodium;4-[[4-[2-(2-arsono-4-nitrophenyl)iminohydrazinyl]phenyl]diazenyl]benzenesulfonate
• Standard InChI: InChI=1S/C18H15AsN6O8S.Na/c26-19(27,28)17-11-15(25(29)30)7-10-18(17)23-24-22-14-3-1-12(2-4-14)20-21-13-5-8-16(9-6-13)34(31,32)33;/h1-11H,(H,22,23)(H2,26,27,28)(H,31,32,33);/q;+1/p-1
• Standard InChI Key: ZMKJQESOJVXFDM-UHFFFAOYSA-K
• SMILES: C1=CC(=CC=C1NN=NC2=C(C=C(C=C2)[N+](=O)[O-])[As](=O)(O)O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1=CC(=CC=C1NN=NC2=C(C=C(C=C2)[N+](=O)[O-])[As](=O)([O-])[O-])N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+].[Na+].[Na+]

Introduction

Structural Information and Identification

Molecular Structure and Identifiers

Einecs 217-197-6 possesses a complex structure characterized by multiple functional groups arranged around an extended conjugated system. Key structural identifiers from chemical databases include:

Identifier Type	Value
Molecular Formula	C18H15AsN6O8S
CAS Number (acid form)	Related to CID 6451315
CAS Number (trisodium salt)	1772-02-7
InChIKey	LRRJWCUTDFTZDD-UHFFFAOYSA-N
Monoisotopic Mass	549.98883 Da
PubChem CID	6451315 (acid form), 6451314 (sodium salt form)

The compound's structure features a central aromatic system with azo linkages connecting three phenyl rings, one of which contains the arsonic acid group and a nitro substituent, while another terminal ring bears the sulfonic acid group.

Structural Characteristics

The molecular architecture of Einecs 217-197-6 includes:

• An arsono group (-AsO(OH)2) attached to a phenyl ring

• A nitro group (-NO2) positioned para to the arsono group

• A triazen linkage (-N=N-NH-) connecting the arsono-bearing ring to a central phenyl ring

• A diazenyl group (-N=N-) connecting the central ring to a third phenyl ring

• A sulfonic acid group (-SO3H) attached to the terminal phenyl ring

This complex arrangement of functional groups creates multiple coordination sites capable of chelating metal ions, which is essential for its application as a complexometric indicator.

Physical and Chemical Properties

Basic Physical Properties

The physical characteristics of Einecs 217-197-6 are important for understanding its behavior in various analytical applications:

Property	Value
Physical State at 25°C	Solid
Color	Yellow to orange (varies with pH)
Molecular Weight	549.99 g/mol (acid form), 616.3 g/mol (trisodium salt)
Solubility	Soluble in water, limited solubility in organic solvents

Spectroscopic Properties

The spectroscopic characteristics of Einecs 217-197-6 are particularly relevant to its analytical applications:

Property	Value
Maximum Reflectance (Reagent)	480 nm
Maximum Reflectance (Pb Complex with SMA 1 sorbent)	580 nm
Maximum Reflectance (Pb Complex with PPA 1 sorbent)	570 nm

The compound exhibits distinct spectral shifts upon complexation with metal ions, which is the basis for its use in spectrophotometric determinations.

Predicted Collision Cross Section

Mass spectrometry data reveals the following predicted collision cross section values for various adducts of the compound:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	550.99611	207.6
[M+Na]+	572.97805	215.4
[M+NH4]+	568.02265	209.5
[M+K]+	588.95199	213.6
[M-H]-	548.98155	212.9
[M+Na-2H]-	570.96350	215.4
[M]+	549.98828	209.9
[M]-	549.98938	209.9

These values are useful for analytical identification and characterization using advanced mass spectrometric techniques.

Analytical Applications

Complexometric Indicator Functions

Einecs 217-197-6 (Sulfarsazen) functions primarily as a complexometric indicator in analytical chemistry. Its ability to form colored complexes with various metal ions makes it valuable for both qualitative and quantitative determinations.

Metal Ion Detection

Research has demonstrated the efficacy of Sulfarsazen in detecting heavy metal ions, particularly lead (Pb²⁺). When immobilized on appropriate carriers such as PPA 1 and SMA 1 sorbents, it shows significant selectivity and sensitivity for lead detection.

Key findings from research on lead detection include:

• The complex formed with lead ions exhibits maximum reflectance at 570-580 nm, depending on the sorbent used

• The sorption rate of lead exceeds 90% on average

• Sulfarsazen can detect lead in the presence of interfering cations, including copper (1:20 ratio), iron, and mercury (1:50 ratio)

This selective response to lead ions makes Einecs 217-197-6 particularly valuable in environmental monitoring and analytical chemistry applications.

Sorption-Spectroscopic Methods

The development of sorption-spectroscopic methods using immobilized Sulfarsazen has enhanced its analytical utility. Research indicates that when immobilized on polymer carriers, the compound retains its coordination properties while gaining advantages in terms of stability, reusability, and ease of application.

Research Developments and Studies

Immobilization Studies

Recent research has focused on the immobilization of Sulfarsazen on various polymer carriers to enhance its analytical properties. Studies have demonstrated that immobilization on polymeric sorbents like PPA 1 and SMA 1 yields effective analytical systems for metal ion determination.

The immobilization process affects several parameters:

• Spectral characteristics (shifted absorption maxima)

• Selectivity toward target ions

• Sorption efficiency

• Detection limits

• Stability of the analytical system

These findings suggest potential applications in environmental monitoring, particularly for heavy metal contamination assessment.

Future Research Directions

Several promising areas for future research involving Einecs 217-197-6 include:

• Development of novel immobilization matrices to enhance selectivity and sensitivity

• Exploration of applications in environmental monitoring systems

• Investigation of its potential in microfluidic analytical devices

• Evaluation of its utility in biological systems for metal ion detection

• Comparative studies with other complexometric indicators to establish relative advantages